Efficient transfer hydrogenation of alkynes and alkenes with methanol catalysed by hydrido(methoxo)iridium(III) complexes
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A905765J
Abstract
Hydrido(methoxo)iridium(III) complexes, [{Ir(H)(diphosphine)}2(µ-OMe)2(µ-Cl)]+Cl– [diphosphine = (R)-BINAP 2a or = 2,2′-bis(diphenylphosphino)-1,1′-biphenyl (BPBP) 2b] catalysed transfer hydrogenation of alkynes with methanol to give trans-alkenes selectively; plausible reaction pathways are also proposed.
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